Cas no 942576-93-4 (3-Cyclopropylpiperidine)

• Product Name: 3-Cyclopropylpiperidine
• CAS No: 942576-93-4
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 2852795
• PubChem ID: 54082228
• Update Time: 2025-11-02

3-Cyclopropylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropylpiperidine
• J3.583.904F
• 3-Cyclopropylpiperidine

• Inchi： 1S/C8H15N/c1-2-8(6-9-5-1)7-3-4-7/h7-9H,1-6H2
• InChI Key： DNDDMRYQURLRMY-UHFFFAOYSA-N
• SMILES： N1CCCC(C1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 96.7
• XLogP3: 1.7
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-Cyclopropylpiperidine

Comprehensive Overview of 3-Cyclopropylpiperidine (CAS No. 942576-93-4): Properties, Applications, and Industry Insights

3-Cyclopropylpiperidine (CAS No. 942576-93-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This bicyclic amine combines a piperidine ring with a cyclopropyl substituent, offering a versatile scaffold for drug discovery and material science. Its molecular formula, C₈H₁₅N, and moderate lipophilicity make it an attractive intermediate for designing bioactive molecules targeting neurological and metabolic pathways.

In recent years, the demand for cyclopropyl-containing compounds like 3-Cyclopropylpiperidine has surged, driven by trends in fragment-based drug design and covalent inhibitor development. Researchers frequently search for "3-Cyclopropylpiperidine synthesis" or "CAS 942576-93-4 suppliers," reflecting its growing commercial relevance. The compound's strained cyclopropane ring introduces angular tension, often enhancing binding affinity in enzyme-substrate interactions—a property exploited in modern kinase inhibitors and GPCR modulators.

From a synthetic chemistry perspective, 3-Cyclopropylpiperidine serves as a valuable building block for N-heterocycle diversification. Its secondary amine functionality allows for reductive amination or amide coupling, while the cyclopropyl group can participate in ring-opening reactions under controlled conditions. Laboratories optimizing "piperidine derivatives for CNS drugs" or "small molecule libraries" frequently incorporate this scaffold due to its balanced physicochemical properties (logP ~1.8, polar surface area 12Ų).

The compound's stability under physiological pH (predicted pK_a ~10.5) makes it suitable for prodrug formulations, a trending topic in bioavailability enhancement strategies. Analytical methods for 942576-93-4 typically involve GC-MS or HPLC-UV, with characteristic fragmentation patterns around m/z 125 ([M+H]⁺). Regulatory databases show no significant restrictions, though proper laboratory handling protocols should always be followed.

Emerging applications of 3-Cyclopropylpiperidine include its use in metal-organic frameworks (MOFs) as a nitrogen donor ligand, addressing searches for "functionalized piperidines in materials science." The cyclopropyl moiety's conformational rigidity also aids in molecular docking studies, particularly for allosteric site targeting—a hot topic in AI-driven drug discovery platforms. Patent analyses reveal increasing citations in antiviral and anti-inflammatory agent filings since 2020.

For quality assurance, suppliers typically provide 942576-93-4 with ≥97% purity (verified by ¹H NMR), with storage recommendations below -20°C under inert atmosphere. The compound's vapor pressure (estimated 0.12 mmHg at 25°C) and water solubility (~50 mg/mL) data are crucial for industrial scale-up considerations. These parameters align with growing industry inquiries about "scalable nitrogen heterocycle production" and "green chemistry approaches."

Future research directions may explore 3-Cyclopropylpiperidine's potential in chiral auxiliaries or asymmetric catalysis, given its prochiral center. The compound's structure-activity relationship (SAR) profile continues to interest medicinal chemists investigating "sp³-rich fragments"—a key focus area in overcoming flatland problems in drug design. With proper IP protection strategies, this scaffold could see expanded use in personalized medicine applications.